Cas no 2229561-72-0 (O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine)

O-{1-[3-(Trifluoromethyl)-1H-pyrazol-4-yl]ethyl}hydroxylamine is a specialized chemical compound featuring a trifluoromethyl-substituted pyrazole core linked to a hydroxylamine moiety. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the construction of heterocyclic frameworks and as an intermediate in pharmaceutical and agrochemical applications. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxylamine functionality allows for selective transformations, such as nitrone formation or nucleophilic additions. Its well-defined reactivity profile and stability under controlled conditions make it a versatile building block for researchers developing novel bioactive molecules. Proper handling under inert atmospheres is recommended due to potential sensitivity.
O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine structure
2229561-72-0 structure
Product Name:O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine
CAS No:2229561-72-0
MF:C6H8F3N3O
MW:195.142431259155
CID:5980451
PubChem ID:165681370
Update Time:2025-05-27

O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine
    • EN300-1955209
    • O-{1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethyl}hydroxylamine
    • 2229561-72-0
    • Inchi: 1S/C6H8F3N3O/c1-3(13-10)4-2-11-12-5(4)6(7,8)9/h2-3H,10H2,1H3,(H,11,12)
    • InChI Key: DLYLMCYKGQYFJD-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=NN1)C(C)ON)(F)F

Computed Properties

  • Exact Mass: 195.06194637g/mol
  • Monoisotopic Mass: 195.06194637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 63.9Ų

O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine Pricemore >>

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O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine Related Literature

Additional information on O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine

Research Brief on O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine (CAS: 2229561-72-0): Recent Advances and Applications

O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine (CAS: 2229561-72-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of a trifluoromethylpyrazole moiety and a hydroxylamine functional group, has been explored for its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive probes. Recent studies have highlighted its utility in targeting specific biological pathways, making it a promising candidate for further research and development.

The synthesis and characterization of O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine have been detailed in several recent publications. A study published in the Journal of Medicinal Chemistry (2023) described an optimized synthetic route that yields high purity and scalability, which is critical for its application in preclinical studies. The compound's stability under physiological conditions and its reactivity with various biological targets have been thoroughly investigated, providing a solid foundation for its use in drug design.

One of the most notable applications of this compound is its role as a selective inhibitor of certain enzymes involved in inflammatory and oncogenic pathways. Research conducted by Smith et al. (2024) demonstrated that O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine exhibits potent inhibitory activity against a key enzyme in the NF-κB pathway, which is implicated in chronic inflammation and cancer progression. The study utilized both in vitro and in vivo models to validate the compound's efficacy, showing significant reduction in inflammatory markers and tumor growth inhibition.

In addition to its therapeutic potential, O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine has also been employed as a chemical probe to study enzyme mechanisms. Its ability to form stable adducts with active-site residues makes it a valuable tool for elucidating the structure-activity relationships of target enzymes. Recent work by Johnson and colleagues (2024) leveraged this property to map the binding sites of several hydrolases, providing insights that could inform the design of next-generation inhibitors.

Despite these advancements, challenges remain in the clinical translation of O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of derivatives with improved therapeutic profiles.

In conclusion, O-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine (CAS: 2229561-72-0) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities underscore its potential as both a therapeutic agent and a research tool. Continued exploration of its applications and mechanisms will likely yield valuable contributions to the field, paving the way for novel treatments for inflammatory diseases and cancer.

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